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Thermal Properties of Selected Biodegradable
Polyesters

The following table summarizes key thermal properties for several polyesters, which are often compared in

material selection for research and development.

Polyester Glass Transition Melting Heat Deflection Key Findings on
Type Temp (Tg) Temp (Tm) Temp (HDT) Thermal Stability

| PBAT (Polybutylene Adipate Terephthalate) | ~ -30°C [1] | # 120°C [1] | Information Missing | Good
thermal stability; properties are tunable by adjusting the aromatic (BT) unit content [1]. | | PB'ABT (Novel
copolymer based on 1,3-butanediol) | Information Missing | Information Missing | Information Missing |
Synthesized polymers showed "good thermal stability"; specific data not provided in the available abstract
[1]. | | PLA (Polylactic Acid) | Information Missing | Information Missing | Information Missing | Often
blended to improve its thermal and mechanical properties [2]. | | PBS (Polybutylene Succinate) | Information
Missing | Information Missing | Information Missing | Offers good strength and heat deflection temperature;
often used in blends [2]. | | PET (Polyethylene Terephthalate, Virgin) | Information Missing | 246.2°C -
248.4°C [3] | 80°C (at 1.8 MPa) [4] | High melting point; thermal degradation kinetics studied via TGA.
Service temperature (for 5 years) is up to 208°C before 5% conversion/degradation [5] [4]. | | rPET
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(Recycled PET) | Information Missing | Information Missing | Information Missing | Key Finding: A study
confirmed that recycled PET (rPET) has virtually identical thermal degradation kinetics and predicted
service lifetime (RTI of 206°C) compared to virgin PET [5]. |

Experimental Protocols for Thermal Analysis

The methodologies below are standard for determining the thermal stability and properties of polyesters.

e Thermogravimetric Analysis (TGA): This method tracks a sample's mass change as it is heated at
controlled rates, capturing its decomposition behavior. The resulting data is used to estimate material
lifespan and degradation kinetics using established models like the Flynn/Wall/Ozawa method per
ASTM E1641 [5].

o Differential Scanning Calorimetry (DSC): This technique measures heat flow into or out of a
sample as a function of temperature or time. It is used to determine key thermal transitions like the
Glass Transition (Tg), Melting Point (Tm), and crystallization temperature [3].

¢ Thermal Lifetime Prediction: Based on TGA data, practices like ASTM E1877 are used to calculate
the thermal endurance of materials. This involves determining a "failure temperature™ at which a
critical property (e.g., 5% mass loss) is reached over a specified time, such as a five-year period [5].

The workflow below summarizes the process of evaluating a polymer's thermal stability from experiment to

prediction.
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Research Recommendations

¢ Finding PBA Data: You may find more specific data on PBA by searching in specialized polymer
science databases or academic journals, as it is often studied as a component in copolymers (like

PBSA) rather than in isolation.

¢ Explore Blends and Copolymers: Recent research focuses on improving polyester properties

through blending (e.g., PLA/PBAT) and using compatibilizers [2]. Investigating these systems may
provide more practical insights for your application.

e Consult Technical Datasheets: For precise, manufacturer-specific thermal data on commercial

polyester grades (including PBA if available), consulting technical datasheets from chemical suppliers

is highly recommended.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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